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Compound of Interest

2-Chloro-6-fluoro-3-
Compound Name:
methylbenzaldehyde

Cat. No.: B009777

In-Depth Technical Guide: 2-Chloro-6-fluoro-3-
methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
2-Chloro-6-fluoro-3-methylbenzaldehyde, a key intermediate in various synthetic
applications, particularly in the development of novel pharmaceutical compounds.

Core Physicochemical Data

The fundamental molecular and physical properties of 2-Chloro-6-fluoro-3-
methylbenzaldehyde are summarized below. This data is essential for reaction planning,
analytical method development, and safety assessments.
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Property Value

Molecular Formula C8H6CIFO[1][2]
Molar Mass 172.58 g/mol [1]
Monoisotopic Mass 172.00912 Da[2]
Melting Point 30-33°C[1]

Boiling Point (Predicted) 225.1 £ 35.0 °C[1]
Density (Predicted) 1.292 + 0.06 g/cm3[1]

Synthesis Pathway Overview

The synthesis of 2-Chloro-6-fluoro-3-methylbenzaldehyde typically involves a multi-step
process. A generalized synthetic pathway is illustrated below. The precise reagents and
conditions can be adapted based on the desired yield and purity.

Generalized Synthesis Pathway

2-Chloro-6-fluoro-3-methylbenzaldehyde

Click to download full resolution via product page

Caption: Generalized synthetic pathway for 2-Chloro-6-fluoro-3-methylbenzaldehyde.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-Chloro-6-fluoro-3-
methylbenzaldehyde are crucial for reproducibility. While specific laboratory procedures may
vary, the following outlines a general methodology for a key synthetic step.

Exemplary Protocol: Formylation of a Halogenated Intermediate
This protocol describes a representative formylation reaction to introduce the aldehyde group.
Materials:

e Halogenated aromatic intermediate
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e Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

o Formylating agent (e.g., Dichloromethyl methyl ether, N,N-Dimethylformamide/Oxalyl
chloride)

e Lewis acid catalyst (e.g., Aluminum chloride, Tin(IV) chloride)

 Inert gas atmosphere (e.g., Nitrogen, Argon)

e Quenching solution (e.g., ice-cold water, dilute HCI)

o Extraction solvent (e.g., Ethyl acetate, Diethyl ether)

e Drying agent (e.g., Anhydrous sodium sulfate, Magnesium sulfate)

o Standard laboratory glassware and purification apparatus (e.g., chromatography column)
Procedure:

e Reaction Setup: Under an inert atmosphere, dissolve the halogenated aromatic intermediate
in the anhydrous solvent within a reaction vessel equipped with a magnetic stirrer and a
dropping funnel.

o Catalyst Addition: Cool the solution to the appropriate temperature (typically 0 °C to -78 °C)
and slowly add the Lewis acid catalyst.

o Formylating Agent Addition: Add the formylating agent dropwise to the reaction mixture,
maintaining the temperature.

o Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique
(e.g., Thin Layer Chromatography, Gas Chromatography).

e Quenching: Once the reaction is complete, carefully quench the reaction mixture by pouring
it into an ice-cold quenching solution.

o Extraction: Separate the organic layer and extract the aqueous layer with the extraction
solvent.
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+ Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer
over an anhydrous drying agent.

« Purification: Remove the solvent under reduced pressure and purify the crude product by a
suitable method, such as column chromatography, to yield the final product.

Logical Workflow for Compound Characterization

The structural confirmation and purity assessment of the synthesized 2-Chloro-6-fluoro-3-
methylbenzaldehyde are critical. The following diagram illustrates a typical workflow for
analytical characterization.

Analytical Characterization Workflow
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Caption: Workflow for the analytical characterization of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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